Cas no 1509880-67-4 (N-(1,3-benzothiazol-2-yl)methylhydroxylamine)

• Product Name: N-(1,3-benzothiazol-2-yl)methylhydroxylamine
• CAS No: 1509880-67-4
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 5846116
• PubChem ID: 82600609
• Update Time: 2025-10-28

N-(1,3-benzothiazol-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)methylhydroxylamine
• N-[(1,3-benzothiazol-2-yl)methyl]hydroxylamine
• 1509880-67-4
• EN300-1770807

• Inchi： 1S/C8H8N2OS/c11-9-5-8-10-6-3-1-2-4-7(6)12-8/h1-4,9,11H,5H2
• InChI Key： JUUOFKVIVSIWGK-UHFFFAOYSA-N
• SMILES： S1C(CNO)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)methylhydroxylamine

Professional Introduction to N-(1,3-benzothiazol-2-yl)methylhydroxylamine (CAS No. 1509880-67-4)

N-(1,3-benzothiazol-2-yl)methylhydroxylamine, a compound with the CAS number 1509880-67-4, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the benzothiazole class, which is well-known for its diverse biological activities and applications in medicinal chemistry. The benzothiazole scaffold is particularly valued for its role in the development of drugs targeting various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents.

The structural uniqueness of N-(1,3-benzothiazol-2-yl)methylhydroxylamine lies in its combination of a benzothiazole ring with a hydroxylamine functional group. This configuration makes it an intriguing candidate for further investigation into its pharmacological properties. The presence of the hydroxylamine moiety suggests potential reactivity that could be exploited in drug design, particularly in the synthesis of more complex molecules with enhanced biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of benzothiazole derivatives. Studies have shown that these compounds can interact with multiple biological targets, making them promising candidates for the development of novel therapeutics. For instance, research has indicated that certain benzothiazole-based molecules exhibit significant anti-inflammatory effects by modulating key inflammatory pathways. This has led to their investigation as potential treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The hydroxylamine group in N-(1,3-benzothiazol-2-yl)methylhydroxylamine adds an additional layer of complexity to its potential biological interactions. Hydroxylamine derivatives are known to possess various biological activities, including antioxidant and anti-cancer properties. The combination of these two functional groups within a single molecule could lead to synergistic effects, enhancing its overall pharmacological profile. This makes N-(1,3-benzothiazol-2-yl)methylhydroxylamine a compound of great interest for further pharmacological exploration.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been particularly useful in understanding the interactions between N-(1,3-benzothiazol-2-yl)methylhydroxylamine and biological targets. These studies have provided valuable insights into how the compound might bind to specific enzymes or receptors, offering a rational basis for designing more effective derivatives.

The synthesis of N-(1,3-benzothiazol-2-yl)methylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzothiazole ring is typically synthesized through condensation reactions involving thioamides and carbonyl compounds. The introduction of the hydroxylamine group is achieved through nucleophilic substitution or reduction reactions. Advanced synthetic methodologies, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of the synthesis process.

In addition to its potential therapeutic applications, N-(1,3-benzothiazol-2-yl)methylhydroxylamine may also find utility in industrial applications. For example, it could serve as an intermediate in the production of dyes or agrochemicals due to its reactive functional groups. The versatility of this compound underscores its importance not only in pharmaceutical research but also in broader chemical applications.

The safety and handling of N-(1,3-benzothiazol-2-yl)methylhydroxylamine are crucial considerations in both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, appropriate precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Proper ventilation and waste disposal methods must also be followed to ensure environmental safety.

Future research on N-(1,3-benzothiazol-2-yl)methylhydroxylamine will likely focus on expanding its pharmacological profile through structural modifications. By altering the substituents on the benzothiazole ring or introducing additional functional groups, scientists can fine-tune its biological activity to target specific diseases more effectively. Additionally, exploring new synthetic routes could lead to more cost-effective production methods, making this compound more accessible for both research and commercial applications.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for investigating compounds like N-(1,3-benzothiazol-2-yl)methylhydroxylamine. These technologies can accelerate the identification of promising derivatives by predicting their biological activity based on structural features alone. Such advancements are likely to play a pivotal role in bringing new therapies to market more quickly and efficiently.

In conclusion, N-(1,3-benzothiazol-2-yl)methylhydroxylamine (CAS No. 1509880-67-4) is a versatile compound with significant potential in both pharmaceutical research and industrial applications. Its unique structure combines a benzothiazole scaffold with a hydroxylamine group, making it an attractive candidate for further investigation into its biological activities. With ongoing advancements in synthetic chemistry and computational methods, this compound is poised to play an important role in future drug development efforts.